Cas no 52173-03-2 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo-)
52173-03-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo-
CAS No:52173-03-2
MF:C12H12N2O2
MW:216.235882759094
CID:1576071
Update Time:2024-08-24
1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo-
- 3-methyl-1-(4-methylphenyl)-5-oxo-4H-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo-
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- Inchi: 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-12(16)11(7-15)9(2)13-14/h3-7,11H,1-2H3
- InChI Key: NOGXLNSDDOXIGP-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C)C=C2)C(=O)C(C=O)C(C)=N1
Computed Properties
- Exact Mass: 216.08996
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Melting Point: 173-174 °C(Solv: 1,4-dioxane (123-91-1))
- Boiling Point: 419.6±45.0 °C(Predicted)
- PSA: 49.74
- pka: 4.00±0.70(Predicted)
1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
52173-03-2 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-1-(4-methylphenyl)-5-oxo-) Related Products
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